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Compound of Interest

Compound Name: Methyl paraben-d4

Cat. No.: B587354

An In-depth Technical Guide to the Safety and Handling of Methyl Paraben-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Methyl paraben-
d4 (CAS: 362049-51-2). The information is intended to support researchers, scientists, and
drug development professionals in the safe use and management of this compound in a
laboratory setting. While Methyl paraben-d4 is a deuterated form of Methyl paraben, the safety
and handling precautions are largely based on the well-documented profile of Methyl paraben.

Chemical and Physical Properties

Methyl paraben-d4 is the deuterium-labeled version of Methyl Paraben.[1] It is a stable, non-
volatile compound often used as an internal standard in quantitative analysis.[1]

Table 1: Physical and Chemical Properties of Methyl Paraben-d4
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Property

Value

Reference

Chemical Name

Methyl 4-hydroxybenzoate-
2,3,5,6-d4

[2]

Methyl Paraben-d4, Benzoic-

Synonyms 2,3,5,6-d4 acid, 4-hydroxy-, [2]
methyl ester

CAS Number 362049-51-2 [3]

Molecular Formula CsHaD4Os [4]

Molecular Weight 156.17 g/mol [4]

Appearance White to light yellow solid [2]

Purity >95% (HPLC) [3]

Storage Temperature

+4°C

[3]

Hazard Identification and Classification

Methyl paraben-d4 is classified as a hazardous substance. The primary hazards are

associated with its flammable nature in solution and potential health effects upon exposure.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement Reference
H225: Highly
Flammable liquids 2 flammable liquid and
vapour.
- H302: Harmful if
Acute toxicity, Oral 4
swallowed.
Acute toxicity, 4 H332: Harmful if
Inhalation inhaled.
o H312: Harmful in
Acute toxicity, Dermal 4 ] ]
contact with skin.
o H319: Causes serious
Eye irritation 2 S
eye irritation.
Skin 5 H315: Causes skin 5]
Corrosion/Irritation irritation.
Specific Target Organ
o ) H335: May cause
Toxicity (Single 3 ) o [5]
respiratory irritation.
Exposure)

Toxicological Information

The toxicological data for Methyl paraben-d4 is limited. Therefore, the data for its non-

deuterated analog, Methyl paraben, is provided as a reference. Acute toxicity studies in

animals indicate that methyl paraben is practically non-toxic by both oral and parenteral routes.

[6]

Table 3: Summary of Toxicological Data for Methyl Paraben
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Endpoint

Result

Reference

Acute Oral Toxicity (LD50)

>2000 mg/kg bw (rat)

[3]

Acute Dermal Toxicity (LD50)

>2000 mg/kg bw

[3]

Skin Irritation

Irritating to skin.

[5]

Eye Irritation

Causes serious eye irritation.

[5]

Sensitization

Did not cause sensitization in

laboratory animals.

Genotoxicity (Ames Test)

Not mutagenic.

Carcinogenicity

Not classified as a carcinogen.

[7]

Reproductive Toxicity

No adverse testicular effects

observed in rats at high doses.

[8]

Handling Precautions and Exposure Controls

Proper handling and the use of personal protective equipment are crucial to minimize exposure

and ensure safety.

Engineering Controls

Use in a well-ventilated area, preferably in a chemical fume hood.[5][6] Ensure that eyewash

stations and safety showers are readily accessible.[9]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[9] For larger

guantities, a full face shield is recommended.[5]

» Skin Protection: Wear protective gloves (e.g., impervious gloves like rubber).[5] Wear

appropriate protective clothing, such as a lab coat, to prevent skin contact.[5]

o Respiratory Protection: If handling as a powder or generating dust, use a particulate
respirator (refer to AS/NZS 1715 & 1716).[5][7]
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General Hygiene Measures

Wash hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the
laboratory. Contaminated clothing should be removed and washed before reuse.[5]

First Aid Measures

 In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes.[5]
Remove contact lenses if present and easy to do.[5] Seek medical attention.

 In case of skin contact: Wash off with soap and plenty of water.[7] If skin irritation occurs, get
medical advice.[5]

« If inhaled: Move the person into fresh air.[5] If not breathing, give artificial respiration. Call a
poison center or doctor if you feel unwell.

o If swallowed: Do NOT induce vomiting. Rinse mouth with water.[7] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6]

Accidental Release and Disposal

o Accidental Release: For spills, wear appropriate PPE. Avoid breathing vapors, mist, or gas.
Remove all sources of ignition. Contain the spillage and collect with an electrically protected
vacuum cleaner or by wet-brushing and place in a container for disposal according to local
regulations. Do not let the product enter drains.

» Disposal: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[5]

Experimental Protocols

Detailed experimental protocols for toxicological studies of parabens are often based on
internationally recognized guidelines from organizations such as the Organisation for Economic
Co-operation and Development (OECD).

Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test
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(based on OECD Guideline 422)

This study design is used to evaluate the potential for a substance to cause adverse effects on

reproduction and development, in addition to general systemic toxicity, following repeated

exposure. A study on propylparaben followed this guideline.[3]

Methodology:

Test Animals: Typically, Wistar rats are used.[3] Animals are randomly assigned to control
and dose groups.

Administration: The test substance is administered daily by oral gavage to male rats for 28
days and to female rats for 14 days before mating, during mating, and through gestation until
day 4 postpartum.[3]

Dosage: A control group receives the vehicle only, and at least three dose groups are
administered the test substance at increasing concentrations.[10]

Observations:

o General Toxicity: Daily clinical observations, weekly body weight and food consumption
measurements.

o Reproductive Performance: Mating performance, fertility, and gestation length are
recorded.

o Developmental Toxicity: Offspring are examined for viability, clinical signs, and body
weight.

Pathology: At the end of the study, parent animals and offspring are euthanized. A full
necropsy is performed, and selected organs are weighed and examined histopathologically.

In Vivo Assessment of Liver and Kidney Toxicity (based
on OECD Guideline 407)

This type of study investigates the effects of a substance on specific organs following repeated

oral administration. A study on a mixture of methylparaben and propylparaben followed this
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guideline.[10]

Methodology:

Test Animals: Male rats are typically used and divided into control and experimental groups.
[10]

Administration: The test substance is administered daily via oral gavage for a period of 30
days.[10]

Dosage: A control group receives the vehicle (e.g., corn oil), a positive control group may be
used (e.g., Bisphenol-A), and at least three dose groups receive the test substance at
different concentrations.[10]

Biochemical Analysis: At the end of the treatment period, blood samples are collected to
analyze a panel of biochemical parameters related to liver and kidney function (e.g., ALT,
AST, creatinine, urea).[10]

Histopathological Examination: Liver and kidney tissues are collected, fixed, processed, and
stained for microscopic examination to identify any pathological changes.[10]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of Methyl paraben-d4

in a research setting.
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Receiving and Storage

Receive Methyl paraben-d4

'

Inspect Container for Damage

'

Store at +4°C in a
Dry, Well-Ventilated Area

Handling and Use Spill Management and Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

: :

Handle in a Chemical Fume Hood Evacuate and Ventilate Area

: :

Contain Spill with
Inert Material

: :

Use in Experiment Collect Spill Waste

:

Dispose of Waste in
Accordance with Regulations

Accidental Spill

Weighing and Preparation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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